Cas no 2230799-90-1 (rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans)

• Product Name: rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans
• CAS No: 2230799-90-1
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6274458
• PubChem ID: 137965744
• Update Time: 2025-07-10

rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans Chemical and Physical Properties

Names and Identifiers

• rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans
• 2-Methoxy-N-[(3S,4R)-4-(2-methylpyrazol-3-yl)pyrrolidin-3-yl]acetamide
• 2230799-90-1
• rac-2-methoxy-N-[(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-yl]acetamide
• Rel-2-methoxy-N-((3S,4R)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-yl)acetamide
• EN300-2009127

• Inchi： 1S/C11H18N4O2/c1-15-10(3-4-13-15)8-5-12-6-9(8)14-11(16)7-17-2/h3-4,8-9,12H,5-7H2,1-2H3,(H,14,16)/t8-,9-/m1/s1
• InChI Key： JOQQTCLOLRPIHC-RKDXNWHRSA-N
• SMILES： O=C(COC)N[C@@H]1CNC[C@H]1C1=CC=NN1C

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 68.2Ų

Additional information on rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans

Recent Advances in the Study of rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans (CAS: 2230799-90-1)

The compound rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans (CAS: 2230799-90-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of the synthetic route for rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis approach that significantly improved the yield and enantiomeric purity of the compound. The researchers employed a chiral auxiliary-mediated strategy to achieve the desired (3R,4S) configuration, which is critical for its biological activity. The study also highlighted the importance of the trans configuration in maintaining the compound's stability and binding affinity to its target receptors.

Pharmacological evaluations of rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans have revealed its potent activity as a modulator of sigma-1 receptors (σ1R). Sigma-1 receptors are implicated in various neurological disorders, including neuropathic pain, depression, and neurodegenerative diseases. In vitro and in vivo studies demonstrated that the compound exhibits high affinity and selectivity for σ1R, with an IC50 value in the low nanomolar range. Furthermore, it showed neuroprotective effects in animal models of Parkinson's disease, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

Another significant finding comes from a recent preprint on bioRxiv (2024), which explored the compound's pharmacokinetic properties. The study reported favorable oral bioavailability and brain penetration, making it a promising candidate for CNS-targeted therapies. However, the researchers also noted challenges related to its metabolic stability, which will need to be addressed in future optimization efforts. Structural modifications, such as the introduction of metabolically stable substituents, are currently being investigated to enhance its drug-like properties.

In addition to its σ1R activity, rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans has also been studied for its potential off-target effects. A comprehensive profiling study published in ACS Chemical Neuroscience (2023) screened the compound against a panel of 50 receptors and enzymes. The results confirmed its high selectivity for σ1R, with minimal interaction with other CNS targets, reducing the likelihood of adverse effects. This selectivity profile is a significant advantage in the development of targeted therapies for neurological disorders.

Looking ahead, the research community is keenly interested in advancing rac-2-methoxy-N-(3R,4S)-4-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-ylacetamide, trans into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further elucidate its therapeutic potential and address remaining challenges, such as metabolic stability and formulation optimization. With its promising pharmacological profile and growing body of supporting evidence, this compound represents a exciting avenue for the development of novel CNS therapeutics.